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Compound of Interest

Compound Name: ML390

Cat. No.: B1574280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ML390 is a potent and selective inhibitor of dihydroorotate dehydrogenase (DHODH), a critical

enzyme in the de novo pyrimidine biosynthesis pathway. DHODH catalyzes the conversion of

dihydroorotate to orotate, a key step in the production of uridine monophosphate (UMP), which

is a precursor for all other pyrimidine nucleotides. These nucleotides are essential for DNA and

RNA synthesis, as well as protein glycosylation and phospholipid synthesis. By inhibiting

DHODH, ML390 effectively depletes the cellular pool of pyrimidines, leading to cell cycle arrest

and differentiation in various cancer models, particularly acute myeloid leukemia (AML).

This application note provides detailed protocols for researchers to measure the metabolic

consequences of ML390 exposure in cultured cells. The primary analytical technique described

is targeted Liquid Chromatography-Mass Spectrometry (LC-MS), a highly sensitive and specific

method for quantifying known metabolites. The provided protocols cover cell culture and

treatment, metabolite extraction, and LC-MS analysis, along with examples of expected

quantitative data.

Signaling Pathway Perturbation by ML390
ML390's primary mechanism of action is the direct inhibition of DHODH. This enzymatic block

leads to a predictable and measurable cascade of metabolic changes within the pyrimidine

biosynthesis pathway. The expected consequences include a significant accumulation of the
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substrate upstream of the inhibited enzyme, dihydroorotate (DHO), and a depletion of the

products downstream, such as orotate, UMP, and subsequent pyrimidine nucleotides.

To cite this document: BenchChem. [Application Notes and Protocols for Measuring
Metabolite Changes After ML390 Exposure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574280#measuring-metabolite-changes-after-
ml390-exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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